Cas no 329318-60-7 (1-(tert-butoxy)-4-iodobenzene)

• Product Name: 1-(tert-butoxy)-4-iodobenzene
• CAS No: 329318-60-7
• MF: C₁₀H₁₃IO
• MW: 276.114095449448
• MDL: MFCD27949472
• CID: 3940494
• PubChem ID: 9856831
• Update Time: 2025-04-22

1-(tert-butoxy)-4-iodobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1,1-dimethylethoxy)-4-iodo-
• 1-(tert-butoxy)-4-iodobenzene
• 1-(t-Butoxy)-4-iodobenZene
• MFCD27949472
• SY298829
• E87414
• 329318-60-7
• SCHEMBL416530

• MDL： MFCD27949472
• Inchi： 1S/C10H13IO/c1-10(2,3)12-9-6-4-8(11)5-7-9/h4-7H,1-3H3
• InChI Key： DELAOADCAYBHQW-UHFFFAOYSA-N
• SMILES： C1(OC(C)(C)C)=CC=C(I)C=C1

Computed Properties

• Exact Mass: 276.00111Da
• Monoisotopic Mass: 276.00111Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų